Cas no 2228366-15-0 (tert-butyl N-2-amino-2-(1-methyl-1H-indol-5-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(1-methyl-1H-indol-5-yl)ethylcarbamate
• CAS No: 2228366-15-0
• MF: C₁₆H₂₃N₃O₂
• MW: 289.372723817825
• CID: 6249859
• PubChem ID: 165621113
• Update Time: 2025-05-20

tert-butyl N-2-amino-2-(1-methyl-1H-indol-5-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(1-methyl-1H-indol-5-yl)ethylcarbamate
• 2228366-15-0
• tert-butyl N-[2-amino-2-(1-methyl-1H-indol-5-yl)ethyl]carbamate
• EN300-1887665

• Inchi： 1S/C16H23N3O2/c1-16(2,3)21-15(20)18-10-13(17)11-5-6-14-12(9-11)7-8-19(14)4/h5-9,13H,10,17H2,1-4H3,(H,18,20)
• InChI Key： NEVUHDJAYKTCPH-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC2=C(C=CN2C)C=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 289.17902698g/mol
• Monoisotopic Mass: 289.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.3Ų

Additional information on tert-butyl N-2-amino-2-(1-methyl-1H-indol-5-yl)ethylcarbamate

tert-butyl N-2-amino-2-(1-methyl-1H-indol-5-yl)ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-amino-2-(1-methyl-1H-indol-5-yl)ethylcarbamate, identified by the CAS number 2228366-15-0, is a complex organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical structure and versatile applications. Recent advancements in synthetic chemistry and computational modeling have further enhanced our understanding of its properties and functionalities.

The molecular structure of tert-butyl N-2-amino-2-(1-methyl-1H-indol-5-yl)ethylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further connected to an amino-substituted indole ring. This configuration imparts the molecule with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of applications. The indole ring, a heterocyclic structure, is known for its aromaticity and ability to participate in hydrogen bonding, which are critical for its biological activity.

Recent studies have explored the synthesis of tert-butyl N-2-amino-2-(1-methyl-1H-indol-5-yl)ethylcarbamate through various routes, including nucleophilic substitution and coupling reactions. These methods have been optimized to improve yield and purity, ensuring scalability for industrial production. The use of green chemistry principles in these syntheses has also been emphasized, reducing environmental impact while maintaining high efficiency.

In terms of applications, tert-butyl N-2-amino-2-(1-methyl-1H-indol-5-yl)ethylcarbamate has shown promise in the pharmaceutical industry as a precursor for drug development. Its ability to act as a bioisostere or a scaffold for complex molecules makes it valuable in medicinal chemistry. For instance, researchers have investigated its role in inhibiting specific enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier has been a focal point in recent studies.

Beyond pharmaceuticals, tert-butyl N-2-amino-2-(1-methyl-1H-indol-5-yll ethylcarbamate has also found applications in agrochemicals. Its potential as a herbicide or fungicide is being explored due to its ability to interact with key biochemical pathways in plants and pathogens. Field trials have demonstrated its efficacy in controlling crop pests without adverse effects on non-target organisms.

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